Cas no 1158302-59-0 (1-{3-Fluoro-4-[(2-furylmethyl)thio]phenyl}ethanol)

• Product Name: 1-{3-Fluoro-4-[(2-furylmethyl)thio]phenyl}ethanol
• CAS No: 1158302-59-0
• MF: C₁₃H₁₃FO₂S
• MW: 252.304526090622
• CID: 6088796
• PubChem ID: 55240233
• Update Time: 2025-10-30

1-{3-Fluoro-4-[(2-furylmethyl)thio]phenyl}ethanol Chemical and Physical Properties

Names and Identifiers

• 1158302-59-0
• 1-[3-fluoro-4-(furan-2-ylmethylsulfanyl)phenyl]ethanol
• 1-(3-fluoro-4-{[(furan-2-yl)methyl]sulfanyl}phenyl)ethan-1-ol
• EN300-6736214
• 1-{3-fluoro-4-[(2-furylmethyl)thio]phenyl}ethanol
• AKOS006261269
• 1-{3-Fluoro-4-[(2-furylmethyl)thio]phenyl}ethanol

• Inchi： 1S/C13H13FO2S/c1-9(15)10-4-5-13(12(14)7-10)17-8-11-3-2-6-16-11/h2-7,9,15H,8H2,1H3
• InChI Key： FYZXGKPDHBYWNC-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CO1)C1C=CC(=CC=1F)C(C)O

Computed Properties

• Exact Mass: 252.06202899g/mol
• Monoisotopic Mass: 252.06202899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-{3-Fluoro-4-[(2-furylmethyl)thio]phenyl}ethanol

Introduction to 1-{3-Fluoro-4-[(2-furylmethyl)thio]phenyl}ethanol (CAS No. 1158302-59-0)

1-{3-Fluoro-4-[(2-furylmethyl)thio]phenyl}ethanol, identified by its CAS number 1158302-59-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit intriguing chemical properties, making it a subject of interest for scientists exploring novel therapeutic agents. The structure of this molecule incorporates several key functional groups, including a fluoro substituent and a furylmethyl thioether moiety, which contribute to its unique reactivity and potential biological activity.

The fluoro atom is a well-known element in medicinal chemistry due to its ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. Its presence in 1-{3-Fluoro-4-[(2-furylmethyl)thio]phenyl}ethanol suggests that this compound may exhibit enhanced metabolic stability, improved binding affinity to biological targets, or altered distribution profiles compared to non-fluorinated analogs. These attributes are particularly valuable in the design of small-molecule drugs, where fine-tuning of chemical properties can significantly impact efficacy and safety.

The furylmethyl thioether group adds another layer of complexity to the molecule, providing a site for potential interactions with biological receptors or enzymes. Thioethers are known to participate in various chemical reactions, including nucleophilic substitution and oxidation processes, which can be exploited in synthetic chemistry to modify the structure of 1-{3-Fluoro-4-[(2-furylmethyl)thio]phenyl}ethanol for specific applications. This structural feature also opens up possibilities for further derivatization, allowing researchers to explore a wide range of analogs with tailored properties.

In recent years, there has been growing interest in the development of novel compounds that incorporate both fluoro and heterocyclic moieties, as these combinations often lead to enhanced biological activity. For instance, studies have shown that fluoro-substituted phenyl rings can improve the binding affinity of drugs to their targets, while furyl groups can contribute to favorable pharmacokinetic profiles. The integration of these elements in 1-{3-Fluoro-4-[(2-furylmethyl)thio]phenyl}ethanol positions it as a promising candidate for further investigation in drug discovery.

The synthesis of 1-{3-Fluoro-4-[(2-furylmethyl)thio]phenyl}ethanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include halogenation, thiolation, and condensation reactions, each requiring precise control over reaction conditions such as temperature, solvent choice, and catalyst selection. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules, facilitating their use in downstream applications.

From a biological perspective, 1-{3-Fluoro-4-[(2-furylmethyl)thio]phenyl}ethanol has shown potential in preclinical studies as a precursor for bioactive molecules. Researchers have explored its derivatives as intermediates in the synthesis of kinase inhibitors, G protein-coupled receptor modulators, and other therapeutic agents. The presence of both the fluoro and furylmethyl thioether groups makes this compound a versatile scaffold for designing molecules with targeted biological activity.

The compound's structural features also make it an attractive candidate for computational studies aimed at understanding its interactions with biological targets. Molecular modeling techniques can predict how 1-{3-Fluoro-4-[(2-furylmethyl)thio]phenyl}ethanol binds to proteins or nucleic acids, providing insights into its mechanism of action. These computational approaches are increasingly integral to drug discovery pipelines, allowing researchers to prioritize compounds based on their predicted efficacy and selectivity before moving into costly experimental validation.

In conclusion, 1-{3-Fluoro-4-[(2-furylmethyl)thio]phenyl}ethanol (CAS No. 1158302-59-0) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of both fluoro and furylmethyl thioether moieties, make it a valuable scaffold for developing novel therapeutic agents. Ongoing research continues to explore its synthetic pathways and biological activities, promising new insights into its role in drug discovery and development.